Methyl 3-{[2-(2-chlorophenoxy)propanoyl]amino}thiophene-2-carboxylate

• IUPAC Name: methyl 3-[2-(2-chlorophenoxy)propanoylamino]thiophene-2-carboxylate
• InChI: InChI=1S/C15H14ClNO4S/c1-9(21-12-6-4-3-5-10(12)16)14(18)17-11-7-8-22-13(11)15(19)20-2/h3-9H,1-2H3,(H,17,18)
• InChI Key: WECGOIQZDFDOHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(SC=C1)C(=O)OC)OC2=CC=CC=C2Cl
• Molecular Formula: C15H14ClNO4S
• Molecular Weight: 339.8 g/mol

Description

Methyl 3-{[2-(2-chlorophenoxy)propanoyl]amino}thiophene-2-carboxylate is a synthetic compound that belongs to the class of thiophene derivatives. Thiophene compounds are known for their wide range of applications in medicinal chemistry and material science due to their unique structural properties .

Preparation Methods

The synthesis of Methyl 3-{[2-(2-chlorophenoxy)propanoyl]amino}thiophene-2-carboxylate typically involves the reaction of 2-(2-chlorophenoxy)propanoic acid with thiophene-2-carboxylic acid methyl ester in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out under anhydrous conditions and at a controlled temperature to ensure the formation of the desired product .

Chemical Reactions Analysis

Methyl 3-{[2-(2-chlorophenoxy)propanoyl]amino}thiophene-2-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of reduced thiophene derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles like amines or thiols under appropriate conditions.

Scientific Research Applications

Methyl 3-{[2-(2-chlorophenoxy)propanoyl]amino}thiophene-2-carboxylate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: The compound is used in the development of advanced materials and as a building block for the synthesis of functionalized thiophene derivatives.

Mechanism of Action

The mechanism of action of Methyl 3-{[2-(2-chlorophenoxy)propanoyl]amino}thiophene-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties .

Comparison with Similar Compounds

Methyl 3-{[2-(2-chlorophenoxy)propanoyl]amino}thiophene-2-carboxylate can be compared with other thiophene derivatives such as:

Methyl 3-aminothiophene-2-carboxylate: This compound is used as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

This compound:

These compounds share similar structural features but differ in their specific functional groups and applications, highlighting the versatility and uniqueness of this compound .